3-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide

• IUPAC Name: 3-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide
• InChI: InChI=1S/C21H14Cl2N2O2/c1-12-6-7-13(10-17(12)23)20(26)24-14-8-9-19-18(11-14)25-21(27-19)15-4-2-3-5-16(15)22/h2-11H,1H3,(H,24,26)
• InChI Key: ZTFHKVWXQCLEGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=CC=C4Cl)Cl
• Molecular Formula: C21H14Cl2N2O2
• Molecular Weight: 397.2 g/mol

Description

3-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine and pharmacology. This compound is a benzoxazole derivative that has shown promising results in various studies, making it a subject of interest for many researchers.

Mechanism of Action

The mechanism of action of 3-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide involves its ability to inhibit the activity of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has also been shown to have antifungal properties by inhibiting the growth of fungi. Additionally, it has been found to have anti-inflammatory properties by reducing the production of inflammatory cytokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to inhibit the activity of enzymes and proteins that are involved in various cellular processes. This compound has been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. Additionally, it has been shown to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide in lab experiments include its ability to inhibit the activity of various enzymes and proteins, making it a useful tool for studying the regulation of cellular processes. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 3-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide. One potential direction is to further investigate its potential as an anticancer agent, particularly in combination with other chemotherapeutic agents. Another direction is to study its potential as an antifungal agent, particularly in the treatment of fungal infections that are resistant to current treatments. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide involves the reaction of 2-amino-5-chlorobenzophenone with 2-chloroaniline in the presence of a base. The resulting compound is then reacted with 4-methylbenzoyl chloride to obtain the final product.

Scientific Research Applications

The potential applications of 3-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide in scientific research are vast. This compound has shown promising results in various studies, including its use as an anticancer agent, an antifungal agent, and an anti-inflammatory agent.